1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C20H21ClN6O/c21-16-5-1-14(2-6-16)12-25-20(28)24-9-10-27-19(15-3-4-15)11-17(26-27)18-13-22-7-8-23-18/h1-2,5-8,11,13,15H,3-4,9-10,12H2,(H2,24,25,28)
• InChI Key: AWDBKAMVIIXUTI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)NCC3=CC=C(C=C3)Cl)C4=NC=CN=C4
• Molecular Formula: C20H21ClN6O
• Molecular Weight: 396.9 g/mol
• CAS No.: 2034416-34-5

Description

This compound is a urea derivative featuring a 4-chlorobenzyl group and a pyrazole moiety substituted with cyclopropyl and pyrazin-2-yl groups. The urea linker serves as a critical pharmacophore, enabling hydrogen-bond interactions with biological targets. The pyrazine ring and cyclopropyl substituent likely enhance target binding and metabolic stability, respectively. Its synthesis involves multi-step substitutions, as inferred from analogous methods in the literature .

Biological Activity

1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea, with the CAS number 2034416-34-5, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{20}H_{21}ClN_{6}O$ with a molecular weight of 396.9 g/mol. The structure features a urea moiety linked to a chlorobenzyl group and a pyrazole derivative, which is known to influence its biological activity.

Property	Value
Molecular Formula	C20H21ClN6O
Molecular Weight	396.9 g/mol
CAS Number	2034416-34-5

Biological Activity Overview

The biological activity of 1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea has been explored in various studies, highlighting its potential as an antimicrobial and anticancer agent.

Anticancer Potential

A study involving a library screening for anticancer compounds identified several pyrazole derivatives that displayed promising results in inhibiting cancer cell proliferation . The mechanism often involves the induction of apoptosis in cancer cells through various pathways, including the modulation of signaling pathways associated with cell survival.

The precise mechanism of action for 1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea remains to be fully elucidated. However, similar compounds have been shown to interact with specific enzymes and receptors that are pivotal in disease processes:

• Enzyme Inhibition : Many pyrazole derivatives act as inhibitors of enzymes such as acetylcholinesterase and urease, which are relevant in treating conditions like Alzheimer's disease and urinary tract infections .

Case Studies

Several studies have explored the biological activities of related compounds:

• Antibacterial Screening : A series of synthesized compounds bearing similar structural motifs demonstrated varying degrees of antibacterial efficacy. For example, certain derivatives exhibited IC50 values significantly lower than reference standards, indicating strong inhibitory effects against target bacteria .
• Anticancer Studies : Research on pyrazole-based compounds has shown that they can effectively induce apoptosis in cancer cells through mechanisms involving DNA damage and cell cycle arrest . These findings underline the potential for further development of 1-(4-chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea as an anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural uniqueness lies in its combination of a urea linker, 4-chlorobenzyl group, and pyrazol-1-yl-ethyl substituent. Below is a detailed comparison with structurally or functionally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents/Modifications	Key Differences vs. Query Compound	Reference
1-(4-Chlorobenzyl)-3-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea (Query)	Urea-linked pyrazole	- 4-Chlorobenzyl - Pyrazin-2-yl - Cyclopropyl on pyrazole	N/A (Baseline)
2,4-Diaminoquinazoline derivatives (e.g., 6a,b, 7a–i)	Quinazoline	- Piperazine/piperidine at C2 - 5-Cyclopropylpyrazole at C4	Quinazoline core vs. urea linker; altered binding
1-Alkyl(aryl)-3-[4-(hydroxymethyl)-1H-pyrazol-3-yl]ureas (5a–l)	Urea-linked pyrazole	- Hydroxymethyl at pyrazole C4 - Varied alkyl/aryl groups	Hydroxymethyl increases hydrophilicity
3-(Trifluoromethyl)-5-cyclopropylpyrazole acetamide derivatives (e.g., 191)	Acetamide-linked pyrazole	- Trifluoromethyl - Cyclopropyl on pyrazole - Sulfonamide groups	Trifluoromethyl vs. pyrazine; altered electronic effects
1-(3-tert-butyl-1-methylpyrazol-5-yl)-3-(4-chlorophenyl)urea	Urea-linked pyrazole	- 4-Chlorophenyl (vs. 4-chlorobenzyl) - tert-Butyl/methyl on pyrazole	Planar 4-chlorophenyl vs. flexible benzyl group

Key Findings from Comparative Analysis

Core Structure Impact :

• Quinazoline derivatives (e.g., 6a,b) exhibit distinct target selectivity due to their planar aromatic core, contrasting with the urea linker’s flexibility in the query compound .
• Urea-linked pyrazoles (e.g., 5a–l) share hydrogen-bonding capacity but differ in substituent effects (e.g., hydroxymethyl vs. pyrazine) on solubility and target affinity .

Substituent Effects: Pyrazine vs. 4-Chlorobenzyl vs. 4-Chlorophenyl: The benzyl group in the query compound increases lipophilicity and steric flexibility compared to the planar 4-chlorophenyl group in compound , which may influence membrane permeability.

Metabolic Stability: Cyclopropyl substituents on pyrazole (query compound and compound 191) are known to reduce oxidative metabolism, enhancing half-life compared to unsubstituted analogs .

Synthetic Routes :

• The query compound’s synthesis likely parallels methods for urea-pyrazole derivatives, involving sequential substitutions (e.g., chlorobenzyl introduction via nucleophilic displacement) .

Research Implications

• Targeted Binding : The pyrazine ring’s nitrogen atoms may engage in dual hydrogen-bond interactions, making the query compound a candidate for kinase or protease inhibition.
• Optimization Potential: Replacing pyrazine with other heterocycles (e.g., pyridazine ) could modulate selectivity, while varying the benzyl group’s substituents may fine-tune pharmacokinetics.